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Compound of Interest

Compound Name: AxI-IN-18

cat. No.: B12367018

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of AxI-IN-18,
a potent and selective type Il AXL inhibitor. Adherence to these guidelines will help ensure the
compound's stability and efficacy in experimental settings.

Introduction

AxI-IN-18 is a small molecule inhibitor of the AXL receptor tyrosine kinase, a key mediator in
cancer progression, drug resistance, and metastasis.[1] Proper handling, dissolution, and
storage of AxI-IN-18 are critical for obtaining reliable and reproducible results in both in vitro
and in vivo studies. These protocols are designed to provide researchers with clear instructions
to maintain the integrity of the compound.

Quantitative Data Summary

The following table summarizes the key quantitative information for AxI-IN-18.

Parameter Value Reference
ICs0 (AXL) 1.1 nM [1]
ICso0 (MET) 377 nM [1]
Selectivity (MET vs AXL) 343-fold [1]
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Dissolution Protocols

AxI-IN-18 is a hydrophobic molecule and requires organic solvents for initial dissolution. The
following protocols provide guidance for preparing stock solutions for in vitro and in vivo
applications.

Preparation of Stock Solutions for In Vitro Experiments

Materials:

AXxI-IN-18 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Protocol:

o Weighing: Accurately weigh the desired amount of AxI-IN-18 powder in a sterile
microcentrifuge tube or vial.

e Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired
stock solution concentration (e.g., 10 mM).

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.
o If the compound does not fully dissolve, briefly sonicate the solution in a water bath.

o Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-
thaw cycles.
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» Storage: Store the aliquots at -20°C or -80°C in tightly sealed tubes.

Preparation of Formulations for In Vivo Experiments

For in vivo studies, a vehicle that is well-tolerated by the animal model is required. Below are
example vehicle formulations that may be suitable for AxI-IN-18, based on protocols for similar
AXL inhibitors. Note: The optimal formulation should be determined empirically for each specific
experimental design.

Example Vehicle Formulation 1 (for oral administration):

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Protocol:

Initial Dissolution: Dissolve AxI-IN-18 in DMSO first.

Vehicle Preparation: In a separate sterile tube, prepare the vehicle by adding PEG300,
Tween-80, and saline in the specified proportions.

Mixing: Slowly add the AxI-IN-18/DMSO solution to the vehicle while vortexing to ensure a
homogenous suspension.

Administration: The final formulation should be prepared fresh on the day of administration.

Example Vehicle Formulation 2 (for oral administration):

e 10% DMSO

e 90% Corn oil

Protocol:
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¢ Initial Dissolution: Dissolve AxI-IN-18 in DMSO.

e Mixing: Add the AxI-IN-18/DMSO solution to the corn oil and vortex thoroughly to create a
uniform suspension.

o Administration: Prepare the formulation fresh before each use.

Storage and Stability

Proper storage is crucial to maintain the chemical integrity and biological activity of AxI-IN-18.

Storage .
Form Duration Notes
Temperature
) Store in a dry, dark
Solid Powder -20°C Up to 1 year
place.
_ Minimize freeze-thaw
DMSO Stock Solution -20°C Up to 1 month
cycles.
) Recommended for
DMSO Stock Solution -80°C Up to 6 months
long-term storage.
) ] ] Do not store for
In Vivo Formulations Room Temperature Prepare fresh daily

extended periods.

Axl Signaling Pathway

The AXL receptor tyrosine kinase, upon binding its ligand Gas6, activates several downstream
signaling pathways that promote cell survival, proliferation, migration, and invasion. AxI-IN-18
exerts its therapeutic effect by inhibiting the kinase activity of AXL, thereby blocking these pro-
tumorigenic signals.
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Caption: AXL signaling pathway and the inhibitory action of AxI-IN-18.
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Experimental Workflow for In Vitro Cell-Based
Assays

The following diagram illustrates a general workflow for utilizing AxI-IN-18 in cell-based assays.
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Caption: General experimental workflow for using AxI-IN-18 in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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